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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,6-Dimethyl-5-heptenal (CAS No. 106-72-9). The

following procedures and data are compiled to ensure safe operational handling and disposal.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended equipment.
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Protection Type Equipment
Specifications and

Standards
Purpose

Eye/Face Protection

Safety glasses with

side-shields or

chemical goggles. A

face shield may be

required for splash

hazards.

Should comply with

OSHA 1910.133 or

European Standard

EN166.[1][2]

Protects against

splashes and vapors

that can cause eye

irritation.[3]

Hand Protection
Chemical-resistant,

impervious gloves.

The most suitable

glove should be

chosen in consultation

with the glove

supplier/manufacturer.

Recommended

materials include

PVC.[1][3]

Prevents skin contact,

which may cause

irritation or allergic

reactions.[1][4]

Skin and Body

Protection

Long-sleeved clothing,

overalls, or a PVC

apron. For large-scale

use, non-static

clothing is

recommended.

Wear fire/flame

resistant and

impervious clothing.[3]

[4]

Protects skin from

accidental contact and

contamination.[4]

Contaminated clothing

should be removed

immediately and

washed before reuse.

[4]

Respiratory Protection

Use in a well-

ventilated area. If

ventilation is

inadequate or

exposure limits are

exceeded, a respirator

is necessary.

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator with a

suitable filter (e.g.,

Type A or Multi-

purpose/ABEK) is

recommended.[2][3]

Prevents inhalation of

vapors or mists, which

can cause respiratory

irritation.[3]
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Handling:

Ventilation: Always handle 2,6-Dimethyl-5-heptenal in a well-ventilated area.[4] For

flammable liquids, an explosion-resistant local exhaust ventilation system may be required.

[3]

Personal Hygiene: Wash hands and face thoroughly after handling. Immediately change any

contaminated clothing.[5] Do not allow contaminated work clothing out of the workplace.[1][4]

Ignition Sources: This compound is a combustible liquid.[2][5] Keep away from heat, sparks,

open flames, and hot surfaces.[1][5] Use non-sparking tools and take precautionary

measures against static discharge.[1]

Contact Avoidance: Avoid contact with skin and eyes, and avoid breathing vapor or spray.[1]

[4]

Storage:

Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated

place.[1][2]

Incompatible Materials: Store away from strong oxidizing agents, strong bases, strong acids,

and strong reducing agents.[2][3]

Storage Conditions: Keep containers upright to prevent leakage. Protect containers from

damage.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air and keep

them warm and at rest in a comfortable

breathing position. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[1]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation or a rash occurs, get

medical advice.[1][4]

Eye Contact

Rinse immediately and thoroughly with plenty of

fresh, running water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[6]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3][4]

Accidental Release and Disposal Plan
Accidental Release:

Evacuate: Clear the area of all personnel and move upwind.[3]

Eliminate Ignition Sources: Remove all sources of ignition if it is safe to do so.[4]

Containment: Prevent further leakage or spillage. Do not let the chemical enter drains.[4]

Clean-up: Absorb the spillage with non-combustible, absorbent material (e.g., sand, earth,

vermiculite). Collect and place in a suitable container for disposal.[5]
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Ventilation: Ensure adequate ventilation of the area.

Disposal:

Waste Generation: The generation of waste should be minimized or avoided wherever

possible.[1]

Disposal Method: This material and its container must be disposed of as hazardous waste.[3]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4] The US EPA has classified it with waste number D001

(ignitability).[3]

Contaminated Packaging: Empty containers may retain product residue and can be

hazardous. Do not reuse empty containers.
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Workflow for Safe Handling of 2,6-Dimethyl-5-heptenal
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Caption: Logical workflow for the safe handling of 2,6-Dimethyl-5-heptenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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